2,3-dichloro-4-methoxy-N-(3-methylphenyl)benzenesulfonamide

• IUPAC Name: 2,3-dichloro-4-methoxy-N-(3-methylphenyl)benzenesulfonamide
• InChI: InChI=1S/C14H13Cl2NO3S/c1-9-4-3-5-10(8-9)17-21(18,19)12-7-6-11(20-2)13(15)14(12)16/h3-8,17H,1-2H3
• InChI Key: JIRNDIIFDXGQMP-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)NS(=O)(=O)C2=C(C(=C(C=C2)OC)Cl)Cl
• Molecular Formula: C14H13Cl2NO3S
• Molecular Weight: 346.2 g/mol

Description

2,3-dichloro-4-methoxy-N-(3-methylphenyl)benzenesulfonamide, also known as DCMPS, is a sulfonamide compound that has been extensively studied for its potential use in scientific research. This compound is synthesized through a multi-step process and has been found to exhibit various biochemical and physiological effects.

Mechanism of Action

The mechanism of action of 2,3-dichloro-4-methoxy-N-(3-methylphenyl)benzenesulfonamide is not fully understood. However, it has been found to inhibit carbonic anhydrase, an enzyme that plays a role in various physiological processes, including acid-base balance, respiration, and bone resorption. 2,3-dichloro-4-methoxy-N-(3-methylphenyl)benzenesulfonamide has also been found to exhibit anti-inflammatory activity through the inhibition of cyclooxygenase-2 (COX-2) and the production of pro-inflammatory cytokines.
Biochemical and Physiological Effects:
2,3-dichloro-4-methoxy-N-(3-methylphenyl)benzenesulfonamide has been found to exhibit various biochemical and physiological effects. Inhibition of carbonic anhydrase has been shown to have potential therapeutic applications in the treatment of glaucoma, epilepsy, and osteoporosis. 2,3-dichloro-4-methoxy-N-(3-methylphenyl)benzenesulfonamide has also been found to exhibit anti-inflammatory activity, which has potential therapeutic applications in the treatment of various inflammatory diseases, including rheumatoid arthritis and inflammatory bowel disease. Additionally, 2,3-dichloro-4-methoxy-N-(3-methylphenyl)benzenesulfonamide has been found to exhibit antitumor activity, which has potential therapeutic applications in the treatment of cancer.

Advantages and Limitations for Lab Experiments

One advantage of using 2,3-dichloro-4-methoxy-N-(3-methylphenyl)benzenesulfonamide in lab experiments is its high purity, which allows for accurate and reproducible results. Additionally, 2,3-dichloro-4-methoxy-N-(3-methylphenyl)benzenesulfonamide has been extensively studied, and its biochemical and physiological effects are well understood. However, one limitation of using 2,3-dichloro-4-methoxy-N-(3-methylphenyl)benzenesulfonamide in lab experiments is its limited solubility in water, which can make it difficult to work with in certain experiments.

Future Directions

There are several future directions for the study of 2,3-dichloro-4-methoxy-N-(3-methylphenyl)benzenesulfonamide. One potential area of research is the development of more efficient synthesis methods for 2,3-dichloro-4-methoxy-N-(3-methylphenyl)benzenesulfonamide. Additionally, further studies are needed to fully understand the mechanism of action of 2,3-dichloro-4-methoxy-N-(3-methylphenyl)benzenesulfonamide and its potential therapeutic applications. Finally, the development of novel derivatives of 2,3-dichloro-4-methoxy-N-(3-methylphenyl)benzenesulfonamide may lead to the discovery of compounds with enhanced biochemical and physiological effects.

Synthesis Methods

The synthesis of 2,3-dichloro-4-methoxy-N-(3-methylphenyl)benzenesulfonamide involves a multi-step process that begins with the reaction of 4-methoxyphenylsulfonyl chloride with 3-methylphenylamine. The resulting compound is then reacted with 2,3-dichlorobenzoic acid to yield 2,3-dichloro-4-methoxy-N-(3-methylphenyl)benzenesulfonamide. This synthesis method has been optimized and has been found to yield high purity 2,3-dichloro-4-methoxy-N-(3-methylphenyl)benzenesulfonamide.

Scientific Research Applications

2,3-dichloro-4-methoxy-N-(3-methylphenyl)benzenesulfonamide has been extensively studied for its potential use in scientific research. It has been found to exhibit various biochemical and physiological effects, including inhibition of carbonic anhydrase, anti-inflammatory activity, and antitumor activity. 2,3-dichloro-4-methoxy-N-(3-methylphenyl)benzenesulfonamide has also been shown to have potential as a diagnostic tool for certain diseases, including cancer.